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Compound of Interest

Compound Name: 9-Deacetyltaxinine E

Cat. No.: B15591883

For Researchers, Scientists, and Drug Development Professionals

Introduction

9-Deacetyltaxinine E is a naturally occurring diterpenoid belonging to the taxane family of
compounds. These compounds, originally isolated from plants of the Taxus genus, have
garnered significant attention in the scientific community, primarily due to the potent anticancer
activity of prominent members like Paclitaxel (Taxol®). 9-Deacetyltaxinine E is specifically
isolated from Taxus mairei and Taxus x media. This technical guide provides a comprehensive
overview of the currently available physicochemical properties of 9-Deacetyltaxinine E,
intended to serve as a valuable resource for researchers and professionals in drug discovery
and development.

Core Physicochemical Data

The fundamental physicochemical properties of 9-Deacetyltaxinine E that have been
established are summarized in the table below.
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Property Value Source
Molecular Weight 608.72 g/mol [1]
Chemical Formula C35H4409 [1]

CAS Number 284672-78-2 [1]
Initial Source Seeds of Taxus mairei [1112]

Tabulated Spectroscopic and Physical Data

Comprehensive experimental data for the spectroscopic and physical properties of 9-
Deacetyltaxinine E are not widely available in the public domain at the time of this publication.
The following tables are provided as a template for researchers to populate as data becomes
available through experimental characterization.

Table 1: Spectroscopic Data

Technique Data

Specific chemical shift data is not currently
1H NMR _ _ o
available in public literature.

Specific chemical shift data is not currently
13C NMR _ _ o
available in public literature.

Detailed mass spectrum analysis is not currently
Mass Spectrometry (MS) ) ] o
available in public literature.

Specific infrared absorption data is not currently
Infrared (IR) Spectroscopy ] ] o
available in public literature.

UV-Vis Spect Specific UV-Vis absorption maxima are not
-Vis Spectrosco
P Py currently available in public literature.

Table 2: Physical Properties
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Property Value

Melting Point Not currently available in public literature.

Solubility data in common organic solvents is

Solubility
not currently available in public literature.

Experimental Protocols

Detailed experimental protocols for the specific isolation and purification of 9-Deacetyltaxinine
E are not readily found in published literature. However, a general methodology for the isolation
of taxoids from Taxus species can be exemplified as follows. It is important to note that specific
conditions would need to be optimized for the targeted isolation of 9-Deacetyltaxinine E.

General Protocol for Taxoid Isolation from Taxus
Species

This protocol outlines a typical workflow for the extraction and isolation of taxane diterpenoids.
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Caption: General workflow for the isolation of taxoids.
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Methodology:

o Extraction: Dried and powdered plant material (e.g., seeds, needles, or bark of Taxus mairei)
is subjected to exhaustive extraction with a polar solvent, typically methanol, at room
temperature. The solvent is then removed under reduced pressure to yield a crude extract.

 Liquid-Liquid Partitioning: The crude extract is suspended in water and partitioned
successively with organic solvents of increasing polarity, such as hexane, dichloromethane,
and ethyl acetate. This step separates compounds based on their polarity, with taxoids
typically concentrating in the dichloromethane and ethyl acetate fractions.

o Chromatographic Purification: The taxoid-rich fractions are then subjected to a series of
chromatographic techniques for further purification. This often involves:

o Column Chromatography: Using silica gel or other stationary phases with a gradient
elution system of solvents like hexane-ethyl acetate or dichloromethane-methanol.

o Preparative High-Performance Liquid Chromatography (HPLC): For final purification of the
target compound, 9-Deacetyltaxinine E, using a suitable column (e.g., C18) and mobile
phase.

o Structure Elucidation: The structure of the isolated pure compound is confirmed using
various spectroscopic methods, including *H NMR, 13C NMR, Mass Spectrometry, and X-ray
crystallography.

Biological Activity and Signaling Pathways

Specific biological activities and associated signaling pathways for 9-Deacetyltaxinine E have
not been extensively reported in the available scientific literature. However, the broader class of
taxoids exhibits a range of biological effects, with anticancer activity being the most prominent.

Taxanes, such as Paclitaxel, are known to function as microtubule-stabilizing agents. They bind
to the B-tubulin subunit of microtubules, promoting their polymerization and inhibiting their
depolymerization. This disruption of microtubule dynamics leads to cell cycle arrest at the G2/M
phase and ultimately induces apoptosis in cancer cells.
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While it is plausible that 9-Deacetyltaxinine E may share some biological activities with other
taxoids, this remains to be experimentally verified. The following diagram illustrates a simplified
representation of the apoptotic signaling pathway often implicated in the action of microtubule-
targeting anticancer agents.
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Caption: Simplified apoptotic pathway for taxoid compounds.
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Conclusion

9-Deacetyltaxinine E represents a naturally occurring taxane with potential for further scientific
investigation. This guide consolidates the currently known physicochemical data for this
compound. A significant gap in the publicly available literature exists concerning its detailed
spectroscopic characterization, physical properties, specific biological activities, and
mechanism of action. Further research is warranted to fully elucidate the properties of 9-
Deacetyltaxinine E and to explore its potential therapeutic applications. The provided general
protocols and pathway diagrams for related taxoids can serve as a foundational framework for
such future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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